![molecular formula C6H14Cl2N4 B3097137 [1-(4-Ethyl-4H-1,2,4-triazol-3-yl)ethyl]amine dihydrochloride CAS No. 1301739-71-8](/img/structure/B3097137.png)
[1-(4-Ethyl-4H-1,2,4-triazol-3-yl)ethyl]amine dihydrochloride
Overview
Description
“[1-(4-Ethyl-4H-1,2,4-triazol-3-yl)ethyl]amine dihydrochloride” is a unique chemical compound. It is provided to early discovery researchers as part of a collection of unique chemicals . The compound is in solid form .
Molecular Structure Analysis
The molecular structure of the compound can be represented by the InChI code:1S/C6H12N4.2ClH/c1-3-10-4-8-9-6(10)5(2)7;;/h4-5H,3,7H2,1-2H3;2*1H . This indicates that the compound consists of a 1,2,4-triazole ring with an ethyl group attached to it. Physical And Chemical Properties Analysis
The compound is a solid at room temperature . Its molecular weight is 213.11 .Scientific Research Applications
Pharmaceutical Applications
1,2,4-Triazole-containing scaffolds, such as the one in this compound, are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds . They are used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body .
Anticancer Agents
Novel 1,2,4-triazole derivatives have shown promising results as anticancer agents . Some of these derivatives have exhibited cytotoxic activity against various human cancer cell lines .
Antimicrobial Agents
A large number of 1,2,4-triazole hybrids have been incorporated into therapeutically interesting drug candidates due to their potent antimicrobial effect, especially against resistant bacterial strains .
Organic Synthesis
1,2,4-Triazoles are used as intermediates in organic reactions . They play a significant role in the synthesis of various heterocyclic compounds .
Sensors
Heterocyclic Schiff bases, which can be derived from 1,2,4-triazoles, find promising potential applications as optical and electrical sensors .
Catalysts
1,2,4-Triazoles are also used in materials sciences and as organic catalysts . Their unique structure and properties make them suitable for these applications .
Safety and Hazards
Mechanism of Action
Target of Action
The compound is part of a collection of unique chemicals provided for early discovery researchers
Mode of Action
It’s known that triazole derivatives can interact with various biological targets due to their versatile nature . The specific interactions of this compound with its targets and the resulting changes would require further investigation.
Result of Action
Some triazole derivatives have demonstrated cytotoxic effects , suggesting potential applications in cancer treatment
properties
IUPAC Name |
1-(4-ethyl-1,2,4-triazol-3-yl)ethanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N4.2ClH/c1-3-10-4-8-9-6(10)5(2)7;;/h4-5H,3,7H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZQFJZSBTHUHKT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=NN=C1C(C)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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